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Compound of Interest

Compound Name:
4,6-diethyl-N-methylpyrimidin-2-

amine

Cat. No.: B13251234

Get Quote

Compound Identity:

IUPAC Name: 4,6-diethyl-N-methylpyrimidin-2-amine

Molecular Formula: C

H

N

Molecular Weight: 165.24 g/mol

Core Scaffold: 2-aminopyrimidine[1][2][3][4][5][6]

Key Substituents: 4,6-diethyl (symmetry inducing), N-methyl (secondary amine)

Synthesis & Sample Preparation
To ensure the validity of spectroscopic data, the origin of the sample must be defined. The most

robust synthetic route for this compound involves a Nucleophilic Aromatic Substitution (S
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Ar) or a condensation cyclization.

Primary Synthetic Pathway (S Ar)
The preferred method for high-purity isolation is the displacement of a chloride from 2-chloro-

4,6-diethylpyrimidine using methylamine.

Protocol:

Reagents: 2-chloro-4,6-diethylpyrimidine (1.0 eq), Methylamine (2.0 M in THF, 3.0 eq),

Triethylamine (1.5 eq).

Conditions: Reflux in ethanol or THF for 4–6 hours.

Workup: Solvent evaporation, redissolution in DCM, wash with NaHCO

, drying over Na

SO

.

Purification: Recrystallization from hexane/ethyl acetate or silica flash chromatography

(Hex:EtOAc 8:2).

Figure 1: S_NAr Synthesis Pathway via Chloropyrimidine Precursor
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Nuclear Magnetic Resonance (NMR) Spectroscopy
The symmetry of the 4,6-diethyl substitution simplifies the NMR spectrum significantly. The

molecule possesses a C
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axis of symmetry passing through the N-methyl group and C5 of the pyrimidine ring (assuming
rapid rotation of the N-Me group).

H NMR Data (400 MHz, CDCl )
Note: Chemical shifts are derived from homologous 4,6-dimethyl and N-alkyl pyrimidine

standards.

Position
Shift (

ppm)
Multiplicity Integration

Coupling (

Hz)
Assignment

H-5 6.35 – 6.45 Singlet (s) 1H -
Aromatic

Pyrimidine H

NH 5.10 – 5.50 Broad (br s) 1H -
Exchangeabl

e Amine H

N-CH 2.95 – 3.05 Doublet (d) 3H 4.8 Hz

N-Methyl

(couples to

NH)

CH

(Ethyl)
2.55 – 2.65 Quartet (q) 4H 7.6 Hz

Methylene of

Ethyl

CH

(Ethyl)
1.18 – 1.25 Triplet (t) 6H 7.6 Hz

Methyl of

Ethyl

Interpretation Logic:

Symmetry: The two ethyl groups at positions 4 and 6 are chemically equivalent, resulting in a

single set of ethyl signals (one quartet, one triplet) integrating for double the expected proton

count of a single group.

H-5 Singlet: The proton at position 5 is isolated from the alkyl chains by quaternary carbons,

appearing as a sharp singlet in the aromatic region.

N-Methyl Coupling: If the sample is dry and the solvent non-exchangeable (e.g., DMSO-d
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), the N-methyl signal may appear as a doublet due to coupling with the adjacent NH proton.
In CDCl

with trace water, it often collapses to a singlet.

C NMR Data (100 MHz, CDCl )

Carbon Type
Shift (

ppm)
Assignment

C=N (C4, C6) 168.5 Quaternary, Ethyl-substituted

C-N (C2) 162.8
Quaternary, Guanidine-like

core

C-H (C5) 106.5 Aromatic CH

CH

(Ethyl)
29.8 Methylene

N-CH 28.4 N-Methyl

CH

(Ethyl)
13.2 Methyl terminus

Mass Spectrometry (MS)
The fragmentation pattern is characteristic of alkyl-substituted pyrimidines. The stability of the

aromatic ring dominates, with primary fragmentation occurring at the alkyl substituents.

Ionization Mode: Electron Impact (EI, 70 eV) or ESI+
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m/z Intensity Fragment Identity Mechanism

165 85-100% [M] Molecular Ion (Stable

aromatic)

164 20-30% [M-H] Loss of H radical

(Benzylic-like stability)

150 40-50%

[M-CH

]

Loss of terminal

methyl from ethyl

group

136 60-80%

[M-C

H

]

Loss of ethyl group

122 15-25%

[M-C

H

-CH

]

Sequential alkyl loss /

Ring contraction

Fragmentation Pathway: The primary decay channel involves the cleavage of the ethyl group

(benzylic-like cleavage) or the loss of the N-methyl group.
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Figure 2: Predicted Mass Spec Fragmentation Pathway

Molecular Ion [M]+
m/z 165

[M - CH3]+
m/z 150

- Methyl (15)

[M - C2H5]+
m/z 136

- Ethyl (29)

Ring Cleavage
m/z < 100

RDA / Ring Break

Click to download full resolution via product page

Infrared Spectroscopy (FT-IR)
The IR spectrum confirms the presence of the secondary amine and the heteroaromatic core.

Frequency (cm

)
Vibration Mode Description

3250 – 3350 (N-H)
Secondary amine stretch

(usually sharp single band)

2960 – 2870 (C-H)
Aliphatic stretches

(Ethyl/Methyl groups)

1580 – 1600 (C=N)
Pyrimidine ring breathing

(strong)

1520 – 1550 (C=C) Aromatic skeletal vibrations

800 – 850 (C-H)
Out-of-plane bending (isolated

aromatic H at C5)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Spectroscopic Profiling of 4,6-diethyl-
N-methylpyrimidin-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13251234/docs#technical-guide-spectroscopic-
profiling-of-4-6-diethyl-n-methylpyrimidin-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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